Cas no 1807384-63-9 (Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1807384-63-9
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 4958167
• Update Time: 2025-08-03

Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H18O6/c1-3-22-16(20)13-6-4-5-11(7-10-15(19)21-2)12(13)8-9-14(17)18/h4-6,8-9H,3,7,10H2,1-2H3,(H,17,18)/b9-8+
• InChI Key： RJASRIWMPWASSA-CMDGGOBGSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1/C=C/C(=O)O)CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 428
• XLogP3: 2.2
• Topological Polar Surface Area: 89.9

Additional information on Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807384-63-9)

Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807384-63-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This ester derivative, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates and functional materials. The compound's carboxyvinyl and methoxy-3-oxopropyl moieties contribute to its reactivity, making it a valuable building block for designing novel molecules with tailored properties.

In recent years, the demand for high-purity esters like Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its potential applications in biodegradable polymers and sustainable materials, aligning with global trends toward environmental sustainability. The compound's versatility is further highlighted by its compatibility with catalytic processes, which are central to modern green synthesis methodologies.

One of the most frequently searched questions about CAS No. 1807384-63-9 revolves around its synthetic pathways and industrial scalability. Studies have demonstrated that this compound can be efficiently synthesized via esterification reactions under mild conditions, minimizing energy consumption and waste generation. Additionally, its stability under various pH conditions makes it suitable for pharmaceutical formulations, where precise control over molecular interactions is critical.

The spectroscopic properties of Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate have also been a focal point for analytical chemists. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity. These analyses are essential for ensuring compliance with regulatory standards, particularly in industries where trace impurities can significantly impact product performance.

Another area of growing interest is the compound's potential role in bioactive molecule design. Its benzoate backbone and functional groups offer opportunities for derivatization, enabling the creation of compounds with enhanced bioavailability and target specificity. This aligns with the broader shift toward precision medicine, where customized molecular solutions are increasingly sought after.

From a commercial perspective, CAS No. 1807384-63-9 is often discussed in the context of supply chain resilience and raw material sourcing. As industries prioritize localized production and reduced carbon footprints, the availability of high-quality intermediates like this compound becomes a strategic advantage. Manufacturers are investing in optimized synthesis protocols to meet the rising demand while adhering to sustainable practices.

In conclusion, Ethyl 2-(2-carboxyvinyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807384-63-9) represents a compelling example of how advanced organic chemistry can address contemporary challenges in science and industry. Its multifaceted applications, from drug development to eco-friendly materials, underscore its importance in the evolving landscape of chemical innovation. As research continues to uncover new possibilities, this compound is poised to remain a key player in the quest for sustainable and efficient molecular solutions.